2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde
Description
“2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde” is a heterocyclic organic compound . It has a molecular weight of 222.26 g/mol and a molecular formula of C12H15FN2O . The IUPAC name for this compound is 2-fluoro-4-(4-methylpiperazin-1-yl)benzaldehyde .
Molecular Structure Analysis
The molecular structure of “2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde” can be represented by the canonical SMILES string: CN1CCN(CC1)C2=CC(=C(C=C2)C=O)F . The InChI Key for this compound is YZBVGNIPKBFUIS-UHFFFAOYSA-N . It has 4 H-Bond acceptors .Scientific Research Applications
Pharmacology: Anti-inflammatory Agents
This compound has been studied for its potential anti-inflammatory effects. Research suggests that derivatives of 4-methylpiperazine, which is structurally similar to 2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde, can exhibit significant anti-nociceptive and anti-inflammatory activities . These findings open up possibilities for the compound’s use in developing new anti-inflammatory drugs that could be more effective or have fewer side effects than current medications.
Material Science: Boronic Acid Derivatives
In material science, the boronic acid derivatives of this compound, such as (2-Fluoro-4-((4-methylpiperazin-1-yl)methyl)phenyl)boronic acid, are of interest. These derivatives are crucial in various chemical processes, including Suzuki coupling reactions, which are widely used in the synthesis of complex organic compounds . This application is particularly relevant in the development of new materials and polymers.
Chemical Synthesis: Synthesis of Heterocyclic Compounds
The benzaldehyde group in the compound is a valuable functional group in organic synthesis. It can be used to synthesize heterocyclic compounds that have applications in medicinal chemistry and as intermediates in the synthesis of various pharmaceuticals . The fluoro and methylpiperazinyl groups could potentially influence the reactivity and selectivity of these syntheses.
Biochemistry: Enzyme Inhibition
Compounds containing the 4-methylpiperazin-1-yl moiety have been investigated for their role as enzyme inhibitors. They can be designed to interact with specific enzymes, potentially leading to the development of new treatments for diseases where enzyme regulation is a factor . This includes research into treatments for neurodegenerative diseases and cancers.
Industrial Uses: Laboratory Chemicals
While not an application in the traditional sense, 2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde is used as a laboratory chemical in various industrial settings. Its properties make it suitable for research and development in pharmaceuticals, agrochemicals, and other chemical industries .
Environmental Applications: Analytical Chemistry
In environmental applications, the compound’s derivatives could be used in analytical chemistry techniques such as HPLC and LC-MS to detect and quantify pollutants or to study environmental degradation processes . The fluorine atom in the compound can be particularly useful in tracing analyses due to its sensitivity in detection methods.
properties
IUPAC Name |
2-fluoro-4-(4-methylpiperazin-1-yl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O/c1-14-4-6-15(7-5-14)11-3-2-10(9-16)12(13)8-11/h2-3,8-9H,4-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZBVGNIPKBFUIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=C(C=C2)C=O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00693895 |
Source
|
| Record name | 2-Fluoro-4-(4-methylpiperazin-1-yl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00693895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-(4-methylpiperazin-1-YL)benzaldehyde | |
CAS RN |
1197193-42-2, 887974-34-7 |
Source
|
| Record name | 2-Fluoro-4-(4-methyl-1-piperazinyl)benzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1197193-42-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-4-(4-methylpiperazin-1-yl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00693895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 8-aminoimidazo[1,2-a]pyridine-6-carboxylate](/img/structure/B581344.png)
![2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one](/img/structure/B581347.png)
